Cas no 798540-83-7 (L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-)
798540-83-7 structure
Product Name:L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-
CAS No:798540-83-7
MF:C17H28N4O9
MW:432.425624847412
CID:531800
PubChem ID:71402568
Update Time:2025-04-19
L-Glutamic acid, L-threonyl-L-prolyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-
- (2S)-2-[[(2S)-2-[[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]pentanedioic acid
- 798540-83-7
- DTXSID90823528
- L-Threonyl-L-prolyl-L-seryl-L-glutamic acid
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- Inchi: 1S/C17H28N4O9/c1-8(23)13(18)16(28)21-6-2-3-11(21)15(27)20-10(7-22)14(26)19-9(17(29)30)4-5-12(24)25/h8-11,13,22-23H,2-7,18H2,1H3,(H,19,26)(H,20,27)(H,24,25)(H,29,30)/t8-,9+,10+,11+,13+/m1/s1
- InChI Key: KKBIDLSDUGKUQS-XPCJQDJLSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@H]([C@@H](C)O)N)=O)N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)CO
Computed Properties
- Exact Mass: 432.18562848g/mol
- Monoisotopic Mass: 432.18562848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7.1
- Topological Polar Surface Area: 220Ų
L-Glutamic acid, L-threonyl-L-prolyl-L-seryl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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